Cas no 767-85-1 (Bicyclo[3.2.0]hept-2-en-6-one,7,7-dimethyl-)

• Product Name: Bicyclo[3.2.0]hept-2-en-6-one,7,7-dimethyl-
• CAS No: 767-85-1
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 579710
• PubChem ID: 12501573
• Update Time: 2025-04-19

Bicyclo[3.2.0]hept-2-en-6-one,7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]hept-2-en-6-one,7,7-dimethyl-
• 7,7-Dimethylbicyclo[3.2.0]hept-2-en-6-one
• 6,6-dimethylbicyclo[3.2.0]hept-3-en-7-one
• AI3-28331
• Bicyclo[3.2.0]hept-2-en-6-one, 7,7-dimethyl-
• DNBSDUYSUKECPN-UHFFFAOYSA-N
• 767-85-1
• Bicyclo(3.2.0)hept-2-en-6-one, 7,7-dimethyl-
• DTXSID30998022

• Inchi： 1S/C9H12O/c1-9(2)7-5-3-4-6(7)8(9)10/h3,5-7H,4H2,1-2H3
• InChI Key： DNBSDUYSUKECPN-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CC2C1(C)C

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 238.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.6

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones